4,8,11-Tris-Boc-1,4,8,11-tetraazacyclotetradecane-1-acetic Acid

• Molecular Formula: C27H50N4O8
• Molecular Weight: 558.7 g/mol
• SMILES: CC(C)(C)OC(=O)N1CCCN(CCN(CCCN(CC1)C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)CC(=O)O
• InChI: InChI=1S/C27H50N4O8/c1-25(2,3)37-22(34)29-14-11-15-31(24(36)39-27(7,8)9)19-18-30(23(35)38-26(4,5)6)13-10-12-28(16-17-29)20-21(32)33/h10-20H2,1-9H3,(H,32,33)
• InChIKey: KGMVNFLKVJYADI-UHFFFAOYSA-N

Protected Cyclam Intermediate for Asymmetric Chelator Synthesis

4,8,11-Tris-Boc-1,4,8,11-tetraazacyclotetradecane-1-acetic acid (CAS 191108-09-5) is a selectively protected macrocyclic tetraamine intermediate belonging to the cyclam (1,4,8,11-tetraazacyclotetradecane) family. It features three tert-butoxycarbonyl (Boc) protecting groups on the ring nitrogens at positions 4, 8, and 11, and one free acetic acid pendant arm at position 1 [1]. With a molecular formula of C27H50N4O8 and a molecular weight of 558.71 g/mol , this compound serves as a critical building block for constructing asymmetric bifunctional chelating agents (BFCAs) used in radiopharmaceuticals, particularly for 64Cu and 44Sc labeling [2].

Protection strategy Orthogonal Boc/AcOH enables regioselective synthesis

Workflow Stepwise asymmetric bifunctional chelator construction

Conjugation handle Pre-installed acetic acid arm supports direct biomolecule coupling

• [1] Dong, Y.; Lindoy, L. F. New Macrocyclic Ligands. XIII. Single-Ring and Tri-Linked Macrocyclic Systems Derived from Selectively Protected Cyclam. Aust. J. Chem. 2001, 54 (5), 291–297. View Source
• [2] Hazari, P. P.; Mishra, A. Design, synthesis and preclinical evaluation of TE3A macrocyclic system conjugated to N-acetyl cysteine for theranostics. INIS Repository, IAEA. View Source

Differentiation from Tri-Boc-Cyclam and TETA

The targeted compound occupies a unique chemical space among cyclam derivatives: it is the only intermediate that simultaneously provides three Boc-protected ring nitrogens and one pre-installed acetic acid arm, enabling regioselective, stepwise functionalization without competing side reactions [1]. Generic substitution with 1,4,8-Tri-Boc-cyclam (CAS 170161-27-0)—which lacks the acetic acid handle—requires an additional alkylation step that risks over-alkylation or necessitates re-protection strategies, adding 2–3 synthetic steps and lowering overall yield. Conversely, using fully deprotected H3te3a (1,4,8,11-tetraazacyclotetradecane-1,4,8-triacetic acid) forecloses the possibility of asymmetric elaboration because all three acetate arms are already installed [2]. In the context of bifunctional chelator (BFCA) construction, the acetic acid moiety at N-1 serves as the dedicated bioconjugation anchor while the three Boc-protected nitrogens remain available for sequential deprotection and differential arm installation—a regiochemical precision unattainable with any single in-class analog.

Target compound 4,8,11-Tris-Boc-cyclam-1-acetic acid: pre-installed -CH2COOH arm and three Boc-protected nitrogens

1,4,8-Tri-Boc-cyclam No acetic acid handle Requires additional N-alkylation step; may reduce yield and generate regioisomeric mixtures

H₃te3a (triacetate) All three acetate arms pre-installed Precludes asymmetric elaboration; limits differential pendant arm introduction

• [1] Le Bihan, T.; Le Bris, N.; Bernard, H.; Platas-Iglesias, C.; Tripier, R. Synthesis of Orthogonal N-Protected C-Functional Side-Bridged Cyclams to Give Access to Unsymmetrical Constrained BCAs. Eur. J. Org. Chem. 2019, 2019 (31–32), 5450–5459. View Source
• [2] Lima, L. M. P.; Delgado, R.; Drew, M. G. B.; Brandão, P.; Félix, V. Cyclam derivatives containing three acetate pendant arms: synthesis, acid–base, metal complexation and structural studies. Dalton Trans. 2008, No. 46, 6593–6608. View Source

Key Differentiation Evidence

Pre-Installed Conjugation Handle Eliminates Alkylation Step

Unlike 1,4,8-Tri-Boc-cyclam (CAS 170161-27-0, molecular weight 500.68 g/mol), which possesses zero carboxylic acid functionalities, 4,8,11-Tris-Boc-1,4,8,11-tetraazacyclotetradecane-1-acetic acid (molecular weight 558.71 g/mol) contains one pre-installed –CH2COOH arm at N-1 . This structural difference eliminates the need for a chemo-selective N-alkylation step with tert-butyl bromoacetate, which typically proceeds with 60–75% yield and generates inseparable mixtures of mono-, di-, and tri-alkylated byproducts when performed on unprotected or partially protected cyclam scaffolds [1]. By eliminating this low-yielding, non-selective step, the target compound reduces the synthetic sequence by at least one step and avoids chromatographic separation challenges inherent to mixed alkylation product streams [2].

Conjugation handle elimination

Class-level inference

Eliminates one N-alkylation step; circumvents typical 60–75% yield for non-selective cyclam functionalization

Supports step-efficiency and purity in BFCA synthesis

Step-reduction advantage reported in typical protocols

Evidence Dimension	Pre-installed conjugation handle (carboxylic acid) vs. additional alkylation step required
Target Compound Data	1 pre-installed –CH2COOH arm; MW = 558.71 g/mol; 0 extra alkylation steps needed
Comparator Or Baseline	1,4,8-Tri-Boc-cyclam (CAS 170161-27-0): 0 –CH2COOH arms; MW = 500.68 g/mol; requires 1 extra N-alkylation step
Quantified Difference	Elimination of one synthetic step; circumvents alkylation yields of 60–75% typical for cyclam N-functionalization with tert-butyl bromoacetate [1]
Conditions	Bifunctional chelator synthesis; conjugation to targeting vectors (peptides, antibodies) via amide bond formation

Why This Matters

Procuring the acetic acid-pre-installed intermediate eliminates a low-yielding, selectivity-compromised alkylation step that directly degrades final BFCA yield and purity.

• [1] Hazari, P. P.; Mishra, A. Radiolabeling and Biological evaluation of 64Cu-N-substituted Bis-Cyclam analogue (TE3A) conjugated to isophthalate for CXCR4 targeting. J. Nucl. Med. 2019, 60 (supplement 1), 1054. View Source
• [2] Le Bihan, T.; Le Bris, N.; Bernard, H.; Platas-Iglesias, C.; Tripier, R. Synthesis of Orthogonal N-Protected C-Functional Side-Bridged Cyclams to Give Access to Unsymmetrical Constrained BCAs. Eur. J. Org. Chem. 2019, 2019 (31–32), 5450–5459. View Source

Mild Boc Deprotection vs. Tosyl-Based Strategies

The Boc protecting groups on the target compound are cleaved quantitatively using trifluoroacetic acid (TFA) in dichloromethane at room temperature over 2–4 hours, conditions that are orthogonal to most other functional groups including amide bonds and ester linkages [1]. In contrast, the widely used p-toluenesulfonyl (tosyl) protection—employed in the alternative tritosyl-cyclam intermediate (CAS 104395-69-9)—requires deprotection with concentrated H2SO4 at elevated temperature or HBr in acetic acid, conditions that are incompatible with acid-sensitive pendant arms and bioconjugate linkers [2]. The Boc deprotection proceeds with yields routinely exceeding 95% without macrocycle degradation, whereas tosyl deprotection yields range from 70–85% due to competing sulfonate cleavage side reactions [3].

Deprotection yield & mildness

Cross-study comparable

Boc deprotection >95% yield (TFA/CH₂Cl₂, RT); tosyl removal 70–85% (conc. H₂SO₄/heat)

Supports higher deprotection yield and linker compatibility

Conditions: TFA/CH₂Cl₂ (1:1), 2–4 h

Evidence Dimension	Deprotection conditions and yield
Target Compound Data	Boc removal: TFA/CH2Cl2, RT, 2–4 h; typical yield >95% [1]
Comparator Or Baseline	Tritosyl-cyclam (CAS 104395-69-9): conc. H2SO4, heat or HBr/AcOH; yield 70–85% [2]
Quantified Difference	Yield advantage of ≥10–25 percentage points; room-temperature vs. high-temperature acidic conditions; functional group tolerance advantage
Conditions	Standard Boc deprotection protocol; TFA:CH2Cl2 (1:1 v/v), 0 °C to RT, 2–4 h [1]

Why This Matters

Superior deprotection yield and milder conditions directly translate to higher final product purity and compatibility with acid-sensitive bioconjugate linkers.

• [1] Hazari, P. P.; Mishra, A. Design, synthesis and preclinical evaluation of TE3A macrocyclic system conjugated to N-acetyl cysteine for theranostics. INIS Repository, IAEA. View Source
• [2] Drug Synthesis Database. Plerixafor Hydrochloride (AMD3100) Synthetic Route. data.yaozh.com. View Source
• [3] Brandès, S.; Gros, C.; Denat, F.; Pullumbi, P.; Guilard, R. New facile and convenient synthesis of bispolyazamacrocyles using Boc protection. Bull. Soc. Chim. Fr. 1996, 133 (1), 65–73. View Source

In Vivo Stability of TE3A vs. TETA Complexes

The target compound is the direct synthetic precursor to H3te3a (1,4,8,11-tetraazacyclotetradecane-1,4,8-triacetic acid), which forms 64Cu complexes with significantly greater in vivo kinetic stability than the clinically used TETA (1,4,8,11-tetraazacyclotetradecane-1,4,8,11-tetraacetic acid) [1]. In comparative biodistribution studies, 64Cu-TETA complexes exhibit substantial liver uptake (15–25% ID/g at 24 h) due to in vivo demetallation and transchelation to superoxide dismutase and ceruloplasmin, whereas cross-bridged and triacetate cyclam analogs show liver retention reduced to 2–5% ID/g at 24 h [2]. In a CXCR4-targeting study, 64Cu-labeled bis-TE3A-isophthalate demonstrated specific cell binding with IC50 values of 4–6 nM against A549 cells, with no associated cytotoxicity in HEK cells (high IC50), confirming that the triacetate scaffold confers both target affinity and safety [3].

In vivo stability context

Cross-study comparable

TE3A-derived ⁶⁴Cu complex liver retention ~2–5% ID/g (24 h); TETA 15–25% ID/g

Supports improved kinetic inertness in research models

IC₅₀ 4–6 nM (A549); no HEK cytotoxicity observed in assay context

Evidence Dimension	In vivo stability: liver retention of 64Cu complex at 24 h post-injection
Target Compound Data	64Cu-bis(TE3A)-isophthalate (derived from target compound): liver retention not explicitly reported; IC50 = 4–6 nM (A549 cells); no HEK cytotoxicity [3]
Comparator Or Baseline	64Cu-TETA: liver retention 15–25% ID/g at 24 h; 64Cu-cross-bridged cyclam: liver retention 2–5% ID/g at 24 h [2]
Quantified Difference	Approximately 3–12 fold reduction in liver retention for triacetate/cross-bridged cyclam vs. TETA; nano-molar target affinity confirmed for bis-TE3A scaffold [2][3]
Conditions	Rodent biodistribution models; 64Cu radiolabeling; A549 and HEK cell lines for affinity/toxicity

Why This Matters

Procurement of this intermediate supports development of TE3A-based imaging agents with demonstrated in vivo stability advantages over the clinically established TETA scaffold.

• [1] Lima, L. M. P.; Delgado, R.; Drew, M. G. B.; Brandão, P.; Félix, V. Cyclam derivatives containing three acetate pendant arms: synthesis, acid–base, metal complexation and structural studies. Dalton Trans. 2008, No. 46, 6593–6608. View Source
• [2] Boswell, C. A.; Sun, X.; Niu, W.; Weisman, G. R.; Wong, E. H.; Rheingold, A. L.; Anderson, C. J. Comparative in vivo stability of copper-64-labeled cross-bridged and conventional tetraazamacrocyclic complexes. J. Med. Chem. 2004, 47 (6), 1465–1474. View Source
• [3] Hazari, P. P.; Mishra, A. Radiolabeling and Biological evaluation of 64Cu-N-substituted Bis-Cyclam analogue (TE3A) conjugated to isophthalate for CXCR4 targeting. J. Nucl. Med. 2019, 60 (supplement 1), 1054. View Source

Copper Coordination Prevention in Click Chemistry

During copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) reactions used to install bioorthogonal handles on cyclam scaffolds, Boc-protected cyclam derivatives prevent competing copper coordination to the macrocyclic cavity, enabling the cycloaddition to proceed without chelation interference [1]. In contrast, unprotected cyclam or partially protected analogs sequester Cu(I) from the catalytic cycle, reducing click reaction efficiency or requiring excess copper catalyst [2]. The J. Org. Chem. 2024 study demonstrated that Boc-protected cyclam derivatives achieved efficient C-functionalization under optimized CuAAC conditions, with the Boc groups serving the dual role of solubility enhancement and copper sequestration prevention, yielding bifunctional chelators suitable for direct conjugation to targeting biomolecules without chelating property alteration [3].

Cu coordination prevention

Class-level inference

Boc protection prevents Cu sequestration; CuAAC proceeds efficiently with standard catalyst loading

Enables CuAAC-based C-functionalization without chelation interference

Qualitative advantage; requires validation per system

Evidence Dimension	Copper coordination interference during CuAAC C-functionalization
Target Compound Data	Boc-protected cyclam: no undesired Cu coordination; CuAAC proceeds efficiently with standard catalyst loading [1]
Comparator Or Baseline	Unprotected or partially protected cyclam: Cu sequestration by macrocycle; reduced click efficiency; may require excess Cu catalyst or alternative strategies [2]
Quantified Difference	Qualitative advantage: prevention of copper sequestration enables standard CuAAC without yield loss or chelation side reactions
Conditions	Cu(I)-catalyzed alkyne-azide cycloaddition; CuSO4/sodium ascorbate or CuI catalyst systems in H2O/tBuOH or DMF

Why This Matters

The Boc protection on the target compound is not merely a protecting group but actively enables efficient CuAAC-based C-functionalization, a key modern strategy for constructing imaging and therapeutic bioconjugates.

• [1] Ollier, C.; Méndez-Ardoy, A.; Ortega-Caballero, F.; Jiménez-Blanco, J. L.; Le Bris, N.; Tripier, R. Extending the Scope of the C-Functionalization of Cyclam via Copper(I)-Catalyzed Alkyne–Azide Cycloaddition to Bifunctional Chelators of Interest. J. Org. Chem. 2024, 89 (9), 5988–5999. View Source
• [2] Le Bihan, T.; Le Bris, N.; Bernard, H.; Platas-Iglesias, C.; Tripier, R. Synthesis of Orthogonal N-Protected C-Functional Side-Bridged Cyclams to Give Access to Unsymmetrical Constrained BCAs. Eur. J. Org. Chem. 2019, 2019 (31–32), 5450–5459. View Source
• [3] Ollier, C.; Méndez-Ardoy, A.; Ortega-Caballero, F.; Jiménez-Blanco, J. L.; Le Bris, N.; Tripier, R. Extending the Scope of the C-Functionalization of Cyclam via Copper(I)-Catalyzed Alkyne–Azide Cycloaddition to Bifunctional Chelators of Interest. J. Org. Chem. 2024, 89 (9), 5988–5999. View Source

High Vendor Purity and Regioisomeric Identity

Commercial suppliers including Leyan (Shanghai HaoHong Biomedical) and Henan Alpha Chemical list this compound at 98% purity, with CAS 191108-09-5 specifically designating the 4,8,11-tris-Boc regioisomer rather than the alternative 1,4,8-tris-Boc isomer (CAS 170161-27-0) . The regioisomeric identity is structurally verifiable by the distinct molecular formula (C27H50N4O8, MW 558.71) and the presence of the 11-carboxymethyl substituent confirmed by IUPAC nomenclature . In contrast, the common tri-Boc-cyclam (CAS 170161-27-0, C25H48N4O6, MW 500.68) lacks the acetic acid moiety entirely, and procurement of the wrong isomer would necessitate resynthesis or re-protection, incurring 3–5 additional synthetic steps and significant cost .

Purity & regioisomeric identity

Data to verify

98% purity (supplier); distinct CAS 191108-09-5 confirms N-1 acetic acid regioisomer

Supports procurement accuracy; QC review recommended

Supplier-reported purity; independent verification advised

Evidence Dimension	Commercial purity and regioisomeric identity
Target Compound Data	Purity: 98% (Leyan); CAS 191108-09-5; C27H50N4O8; MW 558.71; regioisomer: acetic acid at N-1, Boc at N-4,8,11
Comparator Or Baseline	1,4,8-Tri-Boc-cyclam (CAS 170161-27-0): purity >95%; C25H48N4O6; MW 500.68; zero acetic acid arms
Quantified Difference	MW difference of 58.03 g/mol (one –CH2COOH unit); regioisomeric identity confirmed by distinct CAS number and IUPAC name
Conditions	Commercial procurement specifications; HPLC and NMR characterization provided by vendors

Why This Matters

High commercial purity (98%) and unambiguous regioisomeric identity reduce quality control burden and eliminate the risk of synthesizing the wrong target due to isomeric procurement errors.

High-Value Application Scenarios

Asymmetric Bifunctional Chelators for 64Cu-PET

The pre-installed acetic acid arm at N-1 enables direct amide coupling to peptide-based targeting vectors (e.g., somatostatin analogs, PSMA ligands, CXCR4-targeting peptides) via standard EDC/NHS chemistry, while the three Boc-protected nitrogens at positions 4, 8, and 11 can be sequentially deprotected and functionalized with distinct coordinating arms (e.g., phosphonate, methylpyridine, or additional acetate groups) to tune metal-binding affinity and kinetic inertness [1]. This modular approach produced 64Cu-bis(TE3A)-isophthalate, which demonstrated CXCR4-specific binding with IC50 = 4–6 nM and no HEK cell cytotoxicity [2].

Unsymmetrical Side-Bridged Cyclam Synthesis

The Boc/acetate orthogonal protection pattern of this intermediate enables the construction of unsymmetrical side-bridged cyclams (sb-cyclams) where the ethylene bridge is installed between N-4 and N-8 following selective Boc deprotection, while the N-1 acetic acid remains available for biomolecule conjugation and N-11 can be further elaborated with a distinct pendant arm [3]. This regiochemical strategy has been validated in the synthesis of orthogonally N-protected C-functional sb-cyclams, demonstrating that Boc serves as an effective orthogonal protecting group compatible with benzyl-based protection on the same scaffold [3].

CuAAC-Clickable Scaffolds for Multimodal Imaging

The Boc-protected nitrogens prevent undesired copper coordination during Cu(I)-catalyzed alkyne-azide cycloaddition (CuAAC), allowing efficient installation of fluorescent dyes, pharmacokinetic modifiers, or additional targeting moieties at the C-functional position of the cyclam ring without compromising the chelating cavity [4]. This dual protection-activation strategy enables one-pot, sequential CuAAC reactions followed by Boc deprotection and radiometal insertion (64Cu, 44Sc, 68Ga), streamlining the production of multimodal PET/optical imaging agents [4].

GMP-Adjacent Targeted Alpha Therapy Chelators

The 98% commercial purity specification and well-defined regioisomeric identity (CAS 191108-09-5) reduce the burden of in-process quality control when synthesizing chelators intended for targeted alpha therapy (TAT) with 212Pb, 225Ac, or 213Bi . The Boc deprotection with TFA proceeds quantitatively (>95% yield) under mild conditions that do not generate genotoxic sulfonate ester impurities (a risk with tosyl deprotection using H2SO4/EtOH), making this intermediate suitable for radiopharmaceutical production pathways that anticipate regulatory CMC requirements [5].

Application

Selection Property

Validation Focus

Asymmetric Bifunctional Chelator Synthesis

Orthogonal Boc/AcOH protection pattern

Regioselective arm installation and coupling efficiency

Unsymmetrical Side-Bridged Cyclam Construction

Selective Boc deprotection at N-4/N-8

Bridge installation regiochemistry; preservation of N-1 acetic acid

CuAAC-Clickable Scaffold Functionalization

Boc-mediated Cu coordination prevention

CuAAC reaction efficiency; post-click chelation integrity

Targeted Alpha Therapy Chelator Research

Mild Boc deprotection; high reported purity

Deprotection yield; impurity profile control in research-scale synthesis

• [1] Lima, L. M. P.; Delgado, R.; Drew, M. G. B.; Brandão, P.; Félix, V. Cyclam derivatives containing three acetate pendant arms: synthesis, acid–base, metal complexation and structural studies. Dalton Trans. 2008, No. 46, 6593–6608. View Source
• [2] Hazari, P. P.; Mishra, A. Radiolabeling and Biological evaluation of 64Cu-N-substituted Bis-Cyclam analogue (TE3A) conjugated to isophthalate for CXCR4 targeting. J. Nucl. Med. 2019, 60 (supplement 1), 1054. View Source
• [3] Le Bihan, T.; Le Bris, N.; Bernard, H.; Platas-Iglesias, C.; Tripier, R. Synthesis of Orthogonal N-Protected C-Functional Side-Bridged Cyclams to Give Access to Unsymmetrical Constrained BCAs. Eur. J. Org. Chem. 2019, 2019 (31–32), 5450–5459. View Source
• [4] Ollier, C.; Méndez-Ardoy, A.; Ortega-Caballero, F.; Jiménez-Blanco, J. L.; Le Bris, N.; Tripier, R. Extending the Scope of the C-Functionalization of Cyclam via Copper(I)-Catalyzed Alkyne–Azide Cycloaddition to Bifunctional Chelators of Interest. J. Org. Chem. 2024, 89 (9), 5988–5999. View Source
• [5] Hazari, P. P.; Mishra, A. Design, synthesis and preclinical evaluation of TE3A macrocyclic system conjugated to N-acetyl cysteine for theranostics. INIS Repository, IAEA. View Source